Cas no 1427501-52-7 (5-(Isobutyramidomethyl)-2-methylbenzoic acid)

• Product Name: 5-(Isobutyramidomethyl)-2-methylbenzoic acid
• CAS No: 1427501-52-7
• Molecular Formula: C₁₃H₁₇NO₃
• Molecular Weight: 235.278983831406
• CID: 4937930

5-(Isobutyramidomethyl)-2-methylbenzoic acid Properties

Names and Identifiers

• 5-(ISOBUTYRAMIDOMETHYL)-2-METHYLBENZOIC ACID

• InChIKey： FPJAOBAWSFJBQK-UHFFFAOYSA-N
• Inchi： 1S/C13H17NO3/c1-8(2)12(15)14-7-10-5-4-9(3)11(6-10)13(16)17/h4-6,8H,7H2,1-3H3,(H,14,15)(H,16,17)
• SMILES： O=C(C(C)C)NCC1C=CC(C)=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 235.12084340 g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 235.12084340 g/mol
• Heavy Atom Count: 17
• Complexity: 288
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 66.4
• Molecular Weight: 235.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids